Cas no 1021206-22-3 (2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide)

• Product Name: 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• CAS No: 1021206-22-3
• MF: C₁₃H₁₁F₂N₃O₂
• MW: 279.242149591446
• CID: 6195303
• PubChem ID: 42226671
• Update Time: 2025-10-21

2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• VU0640413-1
• 1021206-22-3
• F5283-0048
• AKOS024504969
• 2,6-difluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• 2,6-difluoro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide

• Inchi： 1S/C13H11F2N3O2/c14-9-3-1-4-10(15)12(9)13(20)16-7-8-18-11(19)5-2-6-17-18/h1-6H,7-8H2,(H,16,20)
• InChI Key： IVZHJDIDHVTPCH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NCCN1C(C=CC=N1)=O)=O)F

Computed Properties

• Exact Mass: 279.08193293g/mol
• Monoisotopic Mass: 279.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide

Comprehensive Overview of 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide (CAS No. 1021206-22-3)

2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide (CAS No. 1021206-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a difluorobenzamide moiety with a pyridazinone derivative, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

The molecular formula of 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide reflects its complex yet well-defined structure. The presence of fluorine atoms in the benzamide segment enhances its metabolic stability and binding affinity, while the pyridazinone ring contributes to its biological activity. Such structural features are often explored in the design of kinase inhibitors, which are pivotal in cancer therapy and inflammatory diseases. This compound's CAS number 1021206-22-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated benzamide derivatives has surged due to their versatility in medicinal chemistry. 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide exemplifies this trend, as researchers investigate its role in modulating protein-protein interactions or enzymatic pathways. Its pyridazinone core is particularly noteworthy, as similar scaffolds have been utilized in drugs addressing cardiovascular and neurological disorders. This compound’s potential as a small-molecule inhibitor aligns with current industry efforts to develop targeted therapies with minimal side effects.

The synthesis of 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide involves multi-step organic reactions, often starting with the preparation of the difluorobenzoyl chloride intermediate. Subsequent coupling with a pyridazinone-containing amine yields the final product. Optimizing this process for scalability and purity is critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess its quality, ensuring compliance with research standards.

From a commercial perspective, 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide is primarily supplied to pharmaceutical and biotechnology companies engaged in drug discovery. Its CAS number 1021206-22-3 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Suppliers often highlight its high purity (>98%) and availability in milligram to gram quantities, catering to diverse research needs. The compound’s stability under standard storage conditions further enhances its appeal for long-term studies.

Emerging trends in precision medicine and computational drug design have amplified interest in compounds like 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide. Its structural motifs are amenable to molecular docking simulations, enabling researchers to predict its interactions with biological targets. Such in silico approaches, combined with experimental validation, accelerate the identification of lead compounds for further development. This synergy between computational and wet-lab research underscores the compound’s potential in modern drug discovery pipelines.

In summary, 2,6-difluoro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide (CAS No. 1021206-22-3) represents a promising candidate for therapeutic innovation. Its unique blend of fluorinated aromatic and heterocyclic features positions it at the forefront of medicinal chemistry research. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in disease treatment and molecular pharmacology.